Cas no 183315-95-9 (Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate)

• Product Name: Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate
• CAS No: 183315-95-9
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD33022157
• CID: 4760597
• PubChem ID: 85701966
• Update Time: 2025-06-19

Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate
• 183315-95-9
• BS-46894
• MFCD33022157
• E71247
• methyl 2-(5,6-dimethoxy-2H-indazol-3-yl)acetate
• Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate

• MDL： MFCD33022157
• Inchi： 1S/C12H14N2O4/c1-16-10-4-7-8(5-11(10)17-2)13-14-9(7)6-12(15)18-3/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key： OONBQIXFHUBGLA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=1)=C(CC(=O)OC)NN=2)OC

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.4

Additional information on Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate

Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate and Its Role in Modern Pharmaceutical Research

Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate, with the CAS number 183315-95-9, is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of indazole derivatives, a group of heterocyclic compounds known for their diverse biological activities. The 5,6-dimethoxy substituents on the indazole ring play a critical role in modulating its pharmacological properties, while the acetate group contributes to its solubility and metabolic stability. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

Research published in Journal of Medicinal Chemistry in 2023 has demonstrated that Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a key mediator of chronic inflammation, and its suppression is associated with reduced production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its 5,6-dimethoxy functional groups may enhance its binding affinity to specific receptors, further improving its biological activity.

Another groundbreaking study from Advanced Drug Delivery Reviews (2024) explored the neuroprotective properties of this compound. The research indicated that Methyl 2-(5,6-dimethyloxy-1H-indazol-3-yl)acetate can cross the blood-brain barrier and exert its effects on neuronal cells. This is particularly significant for the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The compound was found to reduce oxidative stress and prevent the aggregation of amyloid-beta proteins, which are hallmark features of these conditions. These findings highlight the compound's potential as a candidate for the development of drugs targeting neurodegeneration.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate's molecular interactions. A 2024 study published in ACS Chemical Biology utilized molecular docking simulations to predict the compound's binding affinity to various protein targets. The results suggested that it could interact with enzymes involved in the metabolism of neurotransmitters, such as monoamine oxidase (MAO) and acetylcholinesterase. These interactions may explain its potential applications in the treatment of neurological and psychiatric disorders.

The acetate functional group in Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate is also a key factor in its pharmacokinetic profile. The ester group can undergo hydrolysis in the body to release the active indazole core, which may enhance its bioavailability. This property is particularly important for oral drug formulations, as it ensures that the compound reaches its target tissues effectively. Furthermore, the 5,6-dimethoxy substituents may influence the compound's solubility, making it suitable for various drug delivery systems.

Recent clinical trials have also explored the therapeutic potential of this compound. A Phase II trial conducted by a leading pharmaceutical company in 2023 evaluated its efficacy in treating mild to moderate Alzheimer’s disease. The study found that patients treated with Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate showed significant improvements in cognitive function compared to the placebo group. These results have sparked further interest in the compound's potential as a treatment for neurodegenerative diseases. However, more extensive clinical trials are needed to confirm its safety and efficacy in larger patient populations.

The synthesis of Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate has also been optimized to improve its scalability for pharmaceutical applications. A 2024 study published in Organic & Biomolecular Chemistry described a novel synthetic route that significantly reduces the number of steps required to produce the compound. This method not only enhances the efficiency of the synthesis process but also minimizes the use of hazardous reagents, making it more environmentally sustainable. Such advancements are crucial for the large-scale production of this compound for therapeutic use.

In addition to its therapeutic potential, Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate has also been studied for its role in drug discovery. Its unique molecular structure makes it a valuable scaffold for the development of new compounds with modified functionalities. Researchers have used this compound as a starting point to design derivatives with enhanced potency or improved pharmacokinetic properties. For example, a 2023 study in MedChemComm reported the synthesis of several analogs that showed improved anti-inflammatory activity compared to the parent compound.

The future of Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate in pharmaceutical research is promising. Ongoing studies are focused on elucidating its mechanisms of action and optimizing its therapeutic potential. The compound's ability to modulate inflammatory and neurodegenerative pathways positions it as a valuable candidate for the development of new drugs. As research in this area continues to advance, it is likely that Methyl 2-(5,6-dimethoxy-1H-indazol-3-yl)acetate will play an increasingly important role in the treatment of a wide range of diseases.